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Compound of Interest

Compound Name:
5-Bromo-2-

(trifluoromethoxy)benzaldehyde

Cat. No.: B1293190 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Bromo-2-
(trifluoromethoxy)benzaldehyde

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 5-Bromo-2-(trifluoromethoxy)benzaldehyde, tailored for researchers, scientists,

and professionals in drug development. This document consolidates key data, outlines relevant

experimental methodologies, and illustrates its application in synthetic chemistry.

Chemical Identity and Structure
IUPAC Name: 5-bromo-2-(trifluoromethoxy)benzaldehyde[1][2] CAS Number: 923281-52-

1[1][2][3] Molecular Formula: C₈H₄BrF₃O₂[1][2] Molecular Weight: 269.02 g/mol [2] InChI Key:

IBEWLWBZTHFCPI-UHFFFAOYSA-N[1][2] SMILES: FC(F)(F)OC1=C(C=O)C=C(Br)C=C1[1][2]

Quantitative Physical Properties
The physical characteristics of 5-Bromo-2-(trifluoromethoxy)benzaldehyde have been

determined by various suppliers and are summarized below. These properties are crucial for

handling, storage, and application in experimental settings.
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Physical Property Value Source(s)

Appearance
Clear colorless to pale yellow

liquid or solid
[1]

Assay (by GC) ≥97.5% [1]

Boiling Point 245.1°C at 760 mmHg [4]

Density 1.7 ± 0.1 g/cm³ [4]

Refractive Index 1.4960-1.5000 @ 20°C [1]

Flash Point 102.0 ± 25.9 °C [4]

Solubility Soluble in water. [2][3]

Storage Temperature
Inert atmosphere, Room

Temperature
[5]

Experimental Protocols
The determination of the physical properties listed above relies on standard analytical

techniques. While compound-specific research papers detailing these measurements are not

readily available, the following represents the standard methodologies employed.

Purity Determination by Gas Chromatography (GC)
Gas Chromatography is a common technique used to determine the purity of volatile and

thermally stable compounds like 5-Bromo-2-(trifluoromethoxy)benzaldehyde.

Principle: The method separates components of a mixture based on their differential

partitioning between a stationary phase (a high-boiling-point liquid coated on an inert solid

support) and a mobile phase (an inert gas). The time it takes for a compound to travel through

the column (retention time) is characteristic of the substance. Purity is calculated by comparing

the area of the main peak to the total area of all peaks in the chromatogram.

Typical Protocol:
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Instrument Setup: A gas chromatograph equipped with a Flame Ionization Detector (FID) and

a suitable capillary column (e.g., a non-polar DB-1 or a mid-polar DB-5) is used.

Sample Preparation: A dilute solution of the compound is prepared in a high-purity volatile

solvent such as dichloromethane or ethyl acetate.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the heated

inlet of the GC.

Separation: The components are separated in the column using a programmed temperature

gradient. For example, starting at 50°C and ramping up to 250°C at a rate of 10°C/min.

Detection: As components elute from the column, they are detected by the FID.

Analysis: The resulting chromatogram is analyzed. The area of the peak corresponding to 5-
Bromo-2-(trifluoromethoxy)benzaldehyde is integrated and expressed as a percentage of

the total integrated peak area to determine purity.

Refractive Index Measurement
The refractive index is a fundamental physical property that is a measure of how light

propagates through a substance. It is a quick and non-destructive method for identifying and

confirming the purity of liquid samples.

Principle: This measurement is based on Snell's Law. A refractometer measures the angle at

which light is bent (refracted) when it passes from air into the liquid sample. This value is

temperature-dependent.

Typical Protocol:

Instrument Calibration: An Abbe refractometer is calibrated using a standard of known

refractive index, such as distilled water.

Sample Application: A few drops of the liquid 5-Bromo-2-(trifluoromethoxy)benzaldehyde
are placed on the clean, dry prism surface of the refractometer.

Temperature Control: The temperature of the prisms is maintained at a constant, specified

value (e.g., 20°C) using a circulating water bath.
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Measurement: The user looks through the eyepiece and adjusts the instrument until the

dividing line between the light and dark fields aligns with the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.

Applications in Synthesis
5-Bromo-2-(trifluoromethoxy)benzaldehyde serves as a valuable intermediate in organic

synthesis. It is notably used in the preparation of biologically active compounds, including the

synthesis of (-)-epicatechin, a flavonoid with a range of health benefits.[2][6] The workflow

illustrates its role as a building block for more complex molecules.

5-Bromo-2-(trifluoromethoxy)benzaldehyde Multi-Step Organic Synthesis
Starting Material

(-)-EpicatechinProduct

Other Biologically
Active Compounds

Product

Click to download full resolution via product page

Caption: Synthetic workflow of 5-Bromo-2-(trifluoromethoxy)benzaldehyde.

Safety and Handling
This compound is associated with specific hazards. It is classified as causing skin and eye

irritation and may cause respiratory irritation.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Standard laboratory safety protocols should be strictly followed. This includes handling the

chemical in a well-ventilated fume hood and wearing appropriate personal protective

equipment (PPE), such as safety goggles, gloves, and a lab coat. The compound is noted as
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being air-sensitive, and containers should be kept tightly closed and stored in cool, dry

conditions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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